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Compound of Interest

Compound Name: Fmoc-leucine-13C

Cat. No.: B1591251 Get Quote

For researchers, scientists, and drug development professionals utilizing Fmoc-Leucine-¹³C, a

comprehensive understanding of safety protocols and handling procedures is paramount. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe and effective use of this isotopically labeled amino acid

in the laboratory.

Immediate Safety and Handling Precautions
Fmoc-Leucine-¹³C, like its non-labeled counterpart, is a chemical compound that requires

careful handling to minimize exposure and ensure personal safety. While a specific Safety Data

Sheet (SDS) for Fmoc-Leucine-¹³C is not readily available, the SDS for Fmoc-L-Leucine

provides crucial safety information that is considered applicable due to the stable, non-

radioactive nature of the ¹³C isotope.[1][2][3]

Key Hazards: Based on the available information for Fmoc-L-Leucine, the primary hazards are:

Harmful if swallowed, in contact with skin, or if inhaled.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial when handling

Fmoc-Leucine-¹³C, particularly in solid form to prevent dust inhalation, and when working with
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solvents during procedures like solid-phase peptide synthesis (SPPS).

PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses/Goggles

Must be worn at all times to

protect against dust particles

and chemical splashes. Should

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[3]

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or other appropriate

chemical-resistant gloves

should be worn to prevent skin

contact.[3] Change gloves

immediately if they become

contaminated.

Body Protection Laboratory Coat
A standard lab coat is required

to protect clothing and skin.

Respiratory Protection Dust Mask/Respirator

Recommended when handling

the solid powder to avoid

inhalation of dust.[2] Ensure

adequate ventilation,

preferably by working in a

fume hood.[1]

Physical and Chemical Properties
The following table summarizes key quantitative data for various isotopically labeled and

unlabeled forms of Fmoc-Leucine. This information is critical for experimental planning and

execution.
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Property Fmoc-L-Leucine Fmoc-Leu-OH-1-¹³C
Fmoc-Leu-OH-
¹³C₆,¹⁵N

CAS Number 35661-60-0[1] 202114-53-2 1163133-36-5

Molecular Weight 353.41 g/mol [4] 354.40 g/mol 360.36 g/mol

Appearance White solid[3] Solid Solid

Melting Point 155 °C / 311 °F[3] 152-156 °C 152-156 °C

Storage Temperature

Keep in a dry, cool

and well-ventilated

place.[1]

Room temperature

Refrigerated (+2°C to

+8°C) and desiccated.

Protect from light.[5]

Solubility
No information

available

No information

available

No information

available

Optical Activity

([α]20/D)
-25°, c = 0.5 in DMF -25°, c = 0.5 in DMF

Experimental Protocol: Manual Coupling in Solid-
Phase Peptide Synthesis (SPPS)
The primary application of Fmoc-Leucine-¹³C is in solid-phase peptide synthesis (SPPS) to

introduce an isotopically labeled leucine residue into a peptide sequence. The following is a

detailed methodology for a single manual coupling step.

Materials:

Fmoc-Leucine-¹³C

Peptide synthesis resin with a free N-terminal amine

N,N-Dimethylformamide (DMF)

20% (v/v) Piperidine in DMF

Coupling reagent (e.g., HATU, HBTU)
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Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Washing solvents (e.g., DMF, Dichloromethane - DCM)

Reaction vessel for manual synthesis

Shaker or vortexer

Procedure:

Resin Swelling:

Place the resin in the reaction vessel.

Add DMF to swell the resin for at least 30 minutes.[6]

Fmoc Deprotection:

Drain the DMF from the swollen resin.

Add the 20% piperidine in DMF solution to the resin.

Agitate the mixture for 5-20 minutes at room temperature to remove the Fmoc protecting

group from the N-terminus of the peptide chain.[6]

Drain the piperidine solution.

Wash the resin thoroughly with DMF (3-5 times) to remove residual piperidine.[6]

Activation of Fmoc-Leucine-¹³C:

In a separate vial, dissolve Fmoc-Leucine-¹³C (typically 3-5 equivalents relative to the

resin substitution) and the coupling reagent (e.g., HATU, slightly less than 1 equivalent to

the amino acid) in DMF.

Add the base (e.g., DIPEA, 2 equivalents relative to the amino acid) to the solution.

Allow the activation to proceed for a few minutes.
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Coupling Reaction:

Add the activated Fmoc-Leucine-¹³C solution to the deprotected resin in the reaction

vessel.

Agitate the mixture at room temperature for 1-2 hours, or until a completion test (e.g.,

Kaiser test) indicates the absence of free primary amines.[6]

Washing:

Drain the coupling solution from the resin.

Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and

byproducts.

Wash the resin with DCM (2-3 times) to prepare for the next cycle or for drying.

Operational and Disposal Plans
Proper management of the operational workflow and waste generated is critical for laboratory

safety and environmental compliance.

Operational Workflow Diagram
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Caption: Workflow for handling Fmoc-Leucine-¹³C in a manual SPPS coupling cycle.
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Disposal Plan
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1][3] The following

provides a general framework for waste segregation during SPPS.

Waste Stream Description Disposal Container

Solid Chemical Waste

Empty Fmoc-Leucine-¹³C

containers, contaminated

gloves, pipette tips, weigh

boats, and other disposable

labware.

Labeled solid hazardous waste

container.

Non-Halogenated Liquid

Waste

Waste solvents such as DMF,

and solutions containing

piperidine, coupling reagents

(e.g., HATU), and DIPEA from

deprotection and coupling

steps.

Labeled non-halogenated

solvent waste container.

Halogenated Liquid Waste

Waste solvents such as

Dichloromethane (DCM) from

washing steps.

Labeled halogenated solvent

waste container.

Acidic Waste (Post-Cleavage)

Solutions containing

Trifluoroacetic Acid (TFA) from

the final peptide cleavage step

(if applicable).

Labeled corrosive/acidic waste

container. Do not mix with

other solvent waste streams.

By adhering to these safety protocols, operational procedures, and disposal guidelines,

researchers can safely and effectively incorporate Fmoc-Leucine-¹³C into their synthetic

peptides, fostering a secure laboratory environment and ensuring the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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